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Compound of Interest

Compound Name: (3-Bromo-5-nitrophenyl)methanol

Cat. No.: B136851

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for (3-Bromo-
5-nitrophenyl)methanol (CAS No: 139194-79-9). The following sections detail the
compound's properties, associated hazards, and recommended procedures for its safe use,
storage, and disposal. Adherence to these guidelines is crucial for minimizing risks and
ensuring a safe laboratory environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. Unfortunately, comprehensive, experimentally determined data
for (3-Bromo-5-nitrophenyl)methanol is limited in publicly available literature. The table below
summarizes the available information.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b136851?utm_src=pdf-interest
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Chemical Name

(3-Bromo-5-

nitrophenyl)methanol

[1](2]

Synonyms 3-Bromo-5-nitrobenzyl alcohol [1][2]
CAS Number 139194-79-9 [1]12113]
Molecular Formula C7HeBrNO3 [11121[3]
Molecular Weight 232.03 g/mol [1][2][3]
Appearance Off-white to light yellow solid [1]
Melting Point Data not available

Boiling Point Data not available [2]
Density Data not available [2]
Solubility Data not available [2]

Hazard Identification and GHS Classification

(3-Bromo-5-nitrophenyl)methanol is classified as a hazardous substance. The following table

outlines its GHS hazard statements.

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61563667.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61563667.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61563667.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.indiamart.com/proddetail/3-bromo-5-nitrophenyl-methanol-cas-no-139194-79-9-2854887772348.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61563667.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.indiamart.com/proddetail/3-bromo-5-nitrophenyl-methanol-cas-no-139194-79-9-2854887772348.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61563667.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.indiamart.com/proddetail/3-bromo-5-nitrophenyl-methanol-cas-no-139194-79-9-2854887772348.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61563667.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.chemicalbook.com/msds/3-bromo-5-nitrobenzyl-alcohol.htm
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Statement GHS Pictogram Signal Word
o H302: Harmful if )
Acute Toxicity, Oral GHSO07 Warning
swallowed

. H312: Harmful in )
Acute Toxicity, Dermal ) _ GHSO07 Warning
contact with skin

Acute Toxicity, H332: Harmful if ]
] ] GHSO07 Warning
Inhalation inhaled
Skin H315: Causes skin ]
) o L GHSO07 Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
GHSO07 Warning

Damage/Eye Irritation  eye irritation

Specific target organ
o i H335: May cause )
toxicity — Single ) o GHSO07 Warning
respiratory irritation
exposure

Toxicological Information

Comprehensive toxicological data, such as LD50 and LC50 values, for (3-Bromo-5-
nitrophenyl)methanol are not readily available in published literature.[2] However, the GHS
classification indicates that the substance is harmful if ingested, inhaled, or in contact with skin,
and can cause skin, eye, and respiratory irritation.[1]

Toxicity Data Value

Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available
Acute Inhalation Toxicity (LC50) Data not available

Occupational Exposure Limits

Currently, there are no established occupational exposure limits (OELS), such as Permissible
Exposure Limits (PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH, for (3-
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Bromo-5-nitrophenyl)methanol.[2] In the absence of specific OELs, it is prudent to handle
this compound with a high degree of caution to minimize any potential exposure.

Experimental Protocols

The following protocols are designed to ensure the safe handling and use of (3-Bromo-5-
nitrophenyl)methanol in a laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound.

PPE Category

Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, as the
substance is harmful and

causes skin irritation.

Eye Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

To minimize skin exposure.

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

Required when handling the
powder outside of a certified
chemical fume hood or when
engineering controls are
insufficient to control airborne
dust.

Safe Handling Procedures

Adherence to a strict operational protocol is essential for the safe handling of (3-Bromo-5-
nitrophenyl)methanol.

Engineering Controls:
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» Ventilation: All handling of (3-Bromo-5-nitrophenyl)methanol powder must be conducted in
a certified chemical fume hood to minimize inhalation exposure.

» Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.

Handling Workflow:
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Workflow for Safe Handling of (3-Bromo-5-nitrophenyl)methanol

Preparation

Verify fume hood is operational

A\

Don all required PPE

A\

Prepare all necessary equipment and reagents

A\

Ensure spill kit is readily available

Handling
\

Conduct all manipulations within the fume hood

A/

Use appropriate tools to avoid direct contact

A/

Keep the container sealed when not in use

Post-Handling
Y

Decontaminate all surfaces and equipment

A/

Dispose of waste in designated, labeled containers

A/

Remove PPE in the correct order

A/

Wash hands thoroughly
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Caption: This diagram outlines the standard operating procedure for the safe handling of (3-

Bromo-5-nitrophenyl)methanol, from preparation to post-handling cleanup.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[2]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

o Specific Hazards: Combustion may produce hazardous gases, including carbon oxides,

nitrogen oxides, and hydrogen bromide.
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» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

Spill Response Workflow:
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Emergency Response Protocol for a (3-Bromo-5-nitrophenyl)methanol Spill

Evacuate and Alert Others

'

Don Appropriate PPE

'

Contain the Spill with Inert Absorbent Material

'

Carefully Scoop Spill into a Labeled, Sealed Container

'

Decontaminate the Spill Area

'

Dispose of Waste as Hazardous Material

Click to download full resolution via product page

Caption: This flowchart details the step-by-step procedure for safely managing a spill of (3-
Bromo-5-nitrophenyl)methanol.
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Handling and Storage

« Handling: Handle in a well-ventilated place. Wear suitable protective clothing. Avoid contact
with skin and eyes. Avoid the formation of dust and aerosols. Use non-sparking tools.[1]

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool
place.

Disposal Considerations

Waste material should be disposed of in accordance with all applicable federal, state, and local
environmental regulations. As a halogenated nitroaromatic compound, it should be treated as
hazardous waste. Contact a licensed professional waste disposal service to dispose of this
material.

Disclaimer: This document is intended as a guide for trained professionals and does not
replace a thorough safety assessment and adherence to all institutional and regulatory safety
protocols. The information provided is based on currently available data, which may be limited.
All users are responsible for ensuring their own safety and the safety of others in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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